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Compound of Interest

Compound Name: 7-Bromo-3,3-dimethylindoline
CAS No.: 1260675-93-1
Cat. No.: B1524235
Get Quote
. J

Executive Summary & Chemical Identity

7-Bromo-3,3-dimethylindoline (CAS: 1260675-93-1) is a specialized heterocyclic building
block used primarily in medicinal chemistry for the synthesis of complex alkaloids and
pharmaceutical scaffolds. Structurally, it consists of a reduced indole (indoline) core with a
bromine atom at the C7 position and a gem-dimethyl group at C3.

As a research chemical often lacking comprehensive toxicological datasets, it must be handled
under Universal Precaution protocols. This guide synthesizes known data from structural
analogs (halogenated indolines and indoles) to establish a conservative, high-safety handling

framework.

Chemical Profile
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Property Detail

Chemical Name 7-Bromo-3,3-dimethylindoline

CAS Number 1260675-93-1

Molecular Formula C10H12BrN

Molecular Weight 226.11 g/mol

Physical State Solid (typically off-white to pale yellow)

Storage Requirement 2-8°C, Inert Atmosphere (Argon/Nitrogen), Dark

Soluble in DMSO, DCM, Ethyl Acetate; Low

Solubilit
Y solubility in water

Hazard Identification & Toxicology (Inferred)

Scientific Rationale: While specific LD50 data for this exact CAS may be absent from public
registries, the structural combination of a secondary amine (indoline) and an aryl halide
suggests specific reactivity hazards.

GHS Classification (Conservative Estimate)

Based on Structure-Activity Relationships (SAR) of analogous 7-bromoindoles:

Skin Irritation (Category 2): High probability of causing contact dermatitis.

Eye Irritation (Category 2A): Risk of severe irritation upon dust contact.

STOT-SE (Category 3): Respiratory irritation if dust is inhaled.

Acute Toxicity (Oral/Dermal): Treat as Harmful (Category 4) until proven otherwise.

Specific Chemical Hazards[3][4][5][6]

» Oxidation Sensitivity: Unlike fully aromatic indoles, the indoline core is susceptible to
oxidative dehydrogenation to form the corresponding indole or oxindole, especially under
light and air exposure. This degradation alters chemical potency.
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» Nucleophilicity: The secondary amine at position 1 is nucleophilic. It can react with alkylating
agents or acid chlorides, posing a risk of uncontrolled exothermic reactions if mixed
incompatible waste streams.

o Dehalogenation: Under strong reducing conditions or palladium catalysis, the bromine
moiety may cleave, releasing bromide ions.

Engineering Controls & Containment

The hierarchy of control must prioritize isolation over PPE.

Primary Containment: The Fume Hood[2][7]

e Requirement: All open handling (weighing, transfer, solubilization) must occur within a
certified chemical fume hood.

 Airflow: Maintain face velocity between 0.4 m/s and 0.6 m/s (80—120 fpm).

o Sash Height: Keep sash at the lowest working position to act as a physical shield against
potential splashes.

Logic for Containment Selection

The following decision matrix outlines when to use a Fume Hood versus a Glovebox, based on
operation scale and state.
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Start: Handling 7-Bromo-3,3-dimethylindoline

Physical State?

Solid / Powder

In Solution

Quantity > 1g or Fine Dust? Standard Transfer

Yes (Dust Hazard) \No (Granular/Small Scale)

Glovebox / Isolator Chemical Fume Hood

(Standard PPE)

(High Containment)

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate containment based on physical state and
guantity.

Personal Protective Equipment (PPE)

Standard laboratory attire is insufficient. Specific barriers against organic halides are required.

[1]
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PPE Type

Specification

Rationale

Hand Protection

Double Nitrile Gloves (min 0.11

mm thickness).

Halogenated aromatics can
permeate thin latex. Double
gloving provides a
"breakthrough” buffer.

Eye Protection

Chemical Splash Goggles
(ANSI z87.1).

Safety glasses leave gaps for
dust entry. Goggles seal the

ocular cavity.

Body Protection

Lab Coat (Cotton/Poly blend) +
Chemical Apron if handling
>10g.

Prevents absorption through

street clothes.

Respiratory

N95/P100 Mask (only if

outside hood).

Note: Respiratory protection is
a backup, not a primary

control. Use the hood.

Experimental Handling Protocols

A. Weighing and Transfer

o Preparation: Place the balance inside the fume hood. If vibration is an issue, prepare a tared

vial inside the hood, move to a balance just outside, weigh rapidly, and return immediately.

» Static Control: Use an anti-static gun or polonium strip if the powder is flighty. Charged

particles of brominated compounds can disperse easily, contaminating surfaces.

o Transfer: Use disposable spatulas. Do not reuse spatulas to prevent cross-contamination of

the stock bottle.

B. Reaction Setup (Inert Atmosphere)

Because 7-Bromo-3,3-dimethylindoline is an oxidation-prone intermediate:

o Purge: Flame-dry or oven-dry glassware. Cool under a stream of Argon or Nitrogen.
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e Solvent: Use anhydrous solvents (DCM, THF, or Toluene) to prevent protonation or
hydrolysis side-reactions.

e Addition: Add the indoline as a solution rather than a solid to the reaction mixture to ensure
rapid dispersal and minimize localized concentration hotspots.

C. Quenching and Work-up

 Acidification Caution: If acidifying the reaction mixture, be aware that the protonated indoline
salt may precipitate.

e Phase Separation: The compound will partition into the organic layer. Ensure the aqueous
layer is pH adjusted (basic, pH > 9) to keep the indoline neutral and extractable.

Storage and Stability Management

Improper storage leads to the formation of impurities (e.g., 7-bromo-3,3-dimethyl-3H-indole)
which can act as chain terminators in subsequent synthesis.

7-Bromo-3,3-dimethylindoline
(Pure)

Maintains Purit
Storage Protocol:

1. Flush with Argon — k Uncontrolled Storage Oxidized Impurities
2. Seal with Parafilm T O/ gl sk gl (Indolenines/Oxindoles)
3. Store at 4°C

Click to download full resolution via product page
Figure 2: Degradation pathway and the preventative role of proper storage protocols.
o Temperature: Store at 2-8°C (Refrigerated).
o Atmosphere: Backfill vial with Nitrogen or Argon after every use.

o Container: Amber glass vials with Teflon-lined caps to prevent light degradation and solvent
leaching.

Emergency Response & Waste Disposal
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Spill Response

o Evacuate: Clear the immediate area of personnel.

e PPE Up: Don double gloves, goggles, and a lab coat.

» Contain: Cover the spill with a solvent-absorbent pad or vermiculite.
o Clean: Wipe the area with acetone followed by soap and water.

o Disposal: Place all cleanup materials in a sealed bag labeled "Hazardous Waste:
Halogenated Organic."

Exposure First Aid[6][7][8]

o Eye Contact: Rinse immediately with water for 15 minutes, holding eyelids open. Seek
medical attention.

o Skin Contact: Wash with soap and water.[2][3] Do not use alcohol/solvents (increases
absorption).

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
Waste Disposal[2][4][8]

o Classification: Halogenated Organic Solvent Waste.

e Segregation:Do NOT mix with strong acids or oxidizers in the waste stream.

o Labeling: Clearly mark the container with the full chemical name and "Flammable/Toxic"
hazards if dissolved in organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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